![molecular formula C21H30N2 B3852423 N-benzyl-N',N'-dimethyl-N-(3-phenylbutyl)-1,2-ethanediamine](/img/structure/B3852423.png)
N-benzyl-N',N'-dimethyl-N-(3-phenylbutyl)-1,2-ethanediamine
Overview
Description
N-benzyl-N',N'-dimethyl-N-(3-phenylbutyl)-1,2-ethanediamine, also known as BDB, is a synthetic compound that belongs to the family of psychoactive substances. BDB is a structural analog of MDMA (3,4-methylenedioxymethamphetamine) and is known to produce similar effects to MDMA. BDB has been used as a recreational drug due to its euphoric and empathogenic effects. However, BDB has also been studied for its potential therapeutic applications.
Mechanism of Action
The exact mechanism of action of N-benzyl-N',N'-dimethyl-N-(3-phenylbutyl)-1,2-ethanediamine is not fully understood. However, it is believed that N-benzyl-N',N'-dimethyl-N-(3-phenylbutyl)-1,2-ethanediamine acts primarily on the serotonergic system, similar to MDMA. N-benzyl-N',N'-dimethyl-N-(3-phenylbutyl)-1,2-ethanediamine is known to increase the release of serotonin, dopamine, and norepinephrine in the brain, leading to its euphoric and empathogenic effects.
Biochemical and Physiological Effects:
N-benzyl-N',N'-dimethyl-N-(3-phenylbutyl)-1,2-ethanediamine has been shown to produce various biochemical and physiological effects in the body. N-benzyl-N',N'-dimethyl-N-(3-phenylbutyl)-1,2-ethanediamine is known to increase heart rate and blood pressure, leading to potential cardiovascular risks. N-benzyl-N',N'-dimethyl-N-(3-phenylbutyl)-1,2-ethanediamine has also been shown to increase body temperature, leading to potential hyperthermia. N-benzyl-N',N'-dimethyl-N-(3-phenylbutyl)-1,2-ethanediamine can also cause dehydration and electrolyte imbalances, leading to potential kidney damage.
Advantages and Limitations for Lab Experiments
N-benzyl-N',N'-dimethyl-N-(3-phenylbutyl)-1,2-ethanediamine has been used as a research tool to study the serotonergic system and its potential therapeutic applications. N-benzyl-N',N'-dimethyl-N-(3-phenylbutyl)-1,2-ethanediamine has similar effects to MDMA but with less neurotoxicity, making it a safer alternative for research purposes. However, N-benzyl-N',N'-dimethyl-N-(3-phenylbutyl)-1,2-ethanediamine is still a psychoactive substance and should be handled with caution in laboratory settings.
Future Directions
There are several future directions for the study of N-benzyl-N',N'-dimethyl-N-(3-phenylbutyl)-1,2-ethanediamine. N-benzyl-N',N'-dimethyl-N-(3-phenylbutyl)-1,2-ethanediamine can be further studied for its potential therapeutic applications in the treatment of various psychological disorders. N-benzyl-N',N'-dimethyl-N-(3-phenylbutyl)-1,2-ethanediamine can also be studied for its potential use in couples therapy and other social applications. Further research can also be conducted to better understand the mechanism of action of N-benzyl-N',N'-dimethyl-N-(3-phenylbutyl)-1,2-ethanediamine and its potential risks and benefits.
Scientific Research Applications
N-benzyl-N',N'-dimethyl-N-(3-phenylbutyl)-1,2-ethanediamine has been studied for its potential therapeutic applications in the treatment of various psychological disorders such as depression, anxiety, and post-traumatic stress disorder (PTSD). N-benzyl-N',N'-dimethyl-N-(3-phenylbutyl)-1,2-ethanediamine is known to produce empathogenic effects, which can enhance social interactions and promote emotional openness. N-benzyl-N',N'-dimethyl-N-(3-phenylbutyl)-1,2-ethanediamine has also been studied for its potential use in couples therapy.
properties
IUPAC Name |
N'-benzyl-N,N-dimethyl-N'-(3-phenylbutyl)ethane-1,2-diamine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H30N2/c1-19(21-12-8-5-9-13-21)14-15-23(17-16-22(2)3)18-20-10-6-4-7-11-20/h4-13,19H,14-18H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KQYBVUIVHKKTTK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CCN(CCN(C)C)CC1=CC=CC=C1)C2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H30N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N'-benzyl-N,N-dimethyl-N'-(3-phenylbutyl)ethane-1,2-diamine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.